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Compound of Interest

Compound Name: 3-Isopropylbenzoic acid

Cat. No.: B1295375 Get Quote

An In-depth Technical Guide to the Potential Industrial Uses of 3-Isopropylbenzoic Acid

This technical guide provides a comprehensive overview of 3-Isopropylbenzoic acid, also

known as 3-(prop-2-yl)benzoic acid or 3-carboxycumene. Designed for researchers, scientists,

and drug development professionals, this document delves into the chemical and physical

properties, synthesis methodologies, and potential industrial applications of this versatile

chemical intermediate. While less commercially prominent than its isomer, 4-isopropylbenzoic

acid (cuminic acid), the unique structural characteristics of the 3-isomer present intriguing

possibilities in various industrial sectors.

Introduction to 3-Isopropylbenzoic Acid
3-Isopropylbenzoic acid is an aromatic carboxylic acid with the chemical formula C₁₀H₁₂O₂.[1]

Its structure consists of a benzoic acid core with an isopropyl group substituted at the meta

position (position 3) of the benzene ring.[1] This meta-substitution distinguishes it from its

ortho- and para-isomers and imparts a specific molecular geometry that influences its physical

and chemical behavior.[1]

Table 1: Physicochemical Properties of 3-Isopropylbenzoic Acid
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Property Value Source

CAS Number 5651-47-8 [1]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Appearance
Crystalline solid at room

temperature (predicted)
[1]

Boiling Point ~300°C (estimated) [1]

Solubility
Limited water solubility; soluble

in organic solvents
[1]

SMILES CC(C)c1cccc(c1)C(=O)O [1]

InChI Key N/A

The chemical reactivity of 3-Isopropylbenzoic acid is primarily governed by its two functional

groups: the carboxylic acid group and the isopropyl group. The carboxylic acid moiety allows

for the formation of salts, esters, and amides, while the isopropyl group, being electron-

donating, can influence the acidity of the carboxylic acid and provides lipophilicity to the

molecule.[1]

Synthesis of 3-Isopropylbenzoic Acid
While several synthetic routes are conceivable, the most probable industrial-scale synthesis of

3-Isopropylbenzoic acid involves the oxidation of 3-isopropyltoluene (m-cymene). This

approach is analogous to the industrial production of benzoic acid from toluene.

Oxidation of 3-Isopropyltoluene
This method involves the catalytic oxidation of the methyl group of 3-isopropyltoluene to a

carboxylic acid.

Caption: Oxidation of 3-isopropyltoluene to 3-isopropylbenzoic acid.

Experimental Protocol: Synthesis of 3-Isopropylbenzoic Acid via Oxidation
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Materials:

3-Isopropyltoluene

Potassium permanganate (KMnO₄)

Sodium carbonate (Na₂CO₃)

Hydrochloric acid (HCl)

Sodium bisulfite (NaHSO₃)

Distilled water

Diethyl ether

Procedure:

In a round-bottom flask equipped with a reflux condenser, add 3-isopropyltoluene and a

solution of sodium carbonate in water.

Heat the mixture to reflux and add a solution of potassium permanganate in water portion-

wise over several hours.

Continue refluxing until the purple color of the permanganate has disappeared.

Cool the reaction mixture and filter to remove the manganese dioxide precipitate.

If the filtrate is still purple, add a small amount of sodium bisulfite until the color is

discharged.

Acidify the filtrate with hydrochloric acid to precipitate the 3-isopropylbenzoic acid.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 3-
isopropylbenzoic acid.
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Grignard Carboxylation
An alternative laboratory-scale synthesis involves the Grignard reaction of 3-

isopropylbromobenzene followed by carboxylation with carbon dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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